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Compound of Interest

Compound Name: Disperse yellow 211

Cat. No.: B15599773

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the current and potential uses of Disperse
Yellow 211 in polymer science research, extending beyond its traditional role as a textile dye.
While direct research applications in advanced polymer science are emerging, this document
draws upon established methodologies for similar azo disperse dyes to provide detailed
protocols and potential research directions.

Overview of Disperse Yellow 211

Disperse Yellow 211 (C.I. 12755) is a single azo dye known for its brilliant green-yellow shade.
[1] It is primarily used for dyeing synthetic fibers like polyester due to its excellent dispersion
properties and good color fastness.[2] Its stable molecular structure and fluorescent properties
suggest its potential for broader applications in polymer science, including the development of
functional polymers, fluorescent probes, and advanced materials for sensing and imaging.[3]

Chemical and Physical Properties:
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Property Value Reference
C.l. Name Disperse Yellow 211 [1]

C.I. Number 12755 [1]

CAS Number 86836-02-4 [1]
Molecular Formula C15H12CINs04 [1]
Molecular Weight 361.74 g/mol [1]
Molecular Structure Single Azo Class [1]

Physical Form Yellow Powder

Solubility Insoluble in water [4]

Application in Functional Photoactive Polymers

Disperse Yellow 211 can be chemically modified to incorporate a polymerizable group, such
as a methacrylate, allowing it to be copolymerized with other monomers. This approach
enables the synthesis of photoactive polymers with tailored optical and physical properties.
Such functional polymers have potential applications in optoelectronics and as sensing
materials.

Conceptual Experimental Workflow for Synthesis of a Photoactive Polymer:

The following diagram illustrates a general workflow for the synthesis of a photoactive polymer
incorporating a modified disperse dye.
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Workflow for synthesizing a functional photoactive polymer.

Experimental Protocol: Synthesis of a Methacrylate-Modified Disperse Yellow 211 and its
Copolymerization (Hypothetical Protocol)

This protocol is based on methodologies reported for similar disperse dyes, such as Disperse
Yellow 7.

Part 1: Synthesis of Disperse Yellow 211 Methacrylate (DY211-MA)

o Reaction Setup: In a nitrogen-purged flask, dissolve Disperse Yellow 211 in a suitable
solvent (e.g., anhydrous tetrahydrofuran).

» Addition of Reagents: Add triethylamine to the solution, followed by the dropwise addition of
methacryloyl chloride at 0°C.
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e Reaction: Allow the mixture to warm to room temperature and stir for 24 hours.

 Purification: Filter the reaction mixture to remove triethylamine hydrochloride. The filtrate is
then concentrated under reduced pressure. The resulting solid is purified by column
chromatography to yield DY211-MA.

Part 2: Copolymerization of DY211-MA with a Comonomer (e.g., Methyl Methacrylate)

e Preparation: In a reaction vessel, dissolve DY211-MA and methyl methacrylate in a suitable
solvent (e.g., toluene).

e Initiator Addition: Add a radical initiator, such as azobisisobutyronitrile (AIBN).

o Polymerization: Heat the mixture at a specified temperature (e.g., 70°C) under a nitrogen
atmosphere for a set time (e.g., 12 hours).

o Termination and Precipitation: Cool the reaction vessel to terminate the polymerization.
Precipitate the polymer by pouring the solution into a non-solvent like methanol.

 Purification and Drying: Filter the precipitated polymer, wash it with methanol, and dry it
under vacuum.

Application as a Fluorescent Probe in Polymer
Matrices

The fluorescent properties of Disperse Yellow 211 make it a candidate for use as a probe to
study the microenvironment of polymer systems. By incorporating the dye into a polymer
matrix, changes in its fluorescence spectrum (e.g., intensity, lifetime, and wavelength) can
provide information about the local polarity, viscosity, and temperature of the polymer.

Logical Relationship for a Polymer-Based Fluorescent Sensor:

The diagram below illustrates the principle of a polymer-based fluorescent sensor.
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Principle of a polymer-based fluorescent sensor.

Experimental Protocol: Preparation and Characterization of a Polymer Film Doped with
Disperse Yellow 211

o Polymer Solution Preparation: Dissolve a polymer (e.g., polystyrene) in a suitable solvent
(e.g., toluene) to form a solution of a specific concentration.

e Dye Doping: Prepare a stock solution of Disperse Yellow 211 in the same solvent. Add a
calculated amount of the dye solution to the polymer solution to achieve the desired doping
concentration.

e Film Casting: Cast the doped polymer solution onto a clean glass substrate using a spin
coater or by drop-casting.

e Drying: Dry the film in a vacuum oven at a temperature below the glass transition
temperature of the polymer to remove the solvent completely.

e Characterization:

o UV-Vis Spectroscopy: Record the absorption spectrum of the film to determine the
absorption characteristics of the dye in the polymer matrix.

o Fluorescence Spectroscopy: Measure the emission spectrum and fluorescence quantum
yield of the film.

o Fluorescence Lifetime Measurement: Determine the fluorescence lifetime of the dye in the
polymer matrix using time-correlated single-photon counting (TCSPC).
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Photophysical Data (Example for a Similar Dye, Disperse Yellow 7, in a Polysilane Copolymer):

The following table presents example photophysical data for a functionalized disperse dye
within a polymer matrix, based on findings for Disperse Yellow 7 methacrylate in a polysilane
copolymer.[5] This data is illustrative of what could be expected for Disperse Yellow 211 in a
similar system.

Parameter Wavelength (nm) Transition

TI-1t* transition of the aromatic

Optical Absorbance 1 276 ]
ring
) o-0* transition of the Si-Si
Optical Absorbance 2 336 ] )
main chain
) TI-11* and n-1t* transition of the
Optical Absorbance 3 367
azobenzene chromophore
Photoemission 1 405
Photoemission 2 428
Photoemission 3 454

Excitation wavelengths for photoemission were 332 nm and 370 nm.[5]

Concluding Remarks

Disperse Yellow 211 holds significant potential for advanced applications in polymer science
research. Through chemical modification, it can be transformed into a monomer for the
synthesis of novel photoactive polymers. Furthermore, its inherent fluorescent properties make
it a valuable tool for probing the microenvironments of polymer systems. The protocols and
data presented here, though in part based on analogous dye systems, provide a solid
foundation for researchers to explore and develop new applications for Disperse Yellow 211 in
materials science and beyond. Further research is warranted to fully elucidate the specific
photophysical properties and reactivity of Disperse Yellow 211 in various polymer systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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